Cas no 1889-67-4 (2,3-Dimethyl-2,3-diphenylbutane)

• Product Name: 2,3-Dimethyl-2,3-diphenylbutane
• CAS No: 1889-67-4
• MF: C₁₈H₂₂
• MW: 238.367285251617
• MDL: MFCD00053713
• CID: 42147
• PubChem ID: 74681
• Update Time: 2025-05-20

2,3-Dimethyl-2,3-diphenylbutane Chemical and Physical Properties

Names and Identifiers

• (2,3-Dimethylbutane-2,3-diyl)dibenzene
• (1,1,2-Trimethyl-2-phenylpropyl)benzene
• 1,1'-[1,1,2,2-Tetramethyl-1,2-ethandiyl]bis[benzene]
• 1,1’-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-benzen
• 1,2-Diphenyltetramethylethane
• 2,3-Diphenyl-2,3-dimethylbutane alpha,alpha'-Dicumyl
• Bibenzyl, alpha,alpha,alpha',alpha'-tetramethyl-
• Butane, 2,3-dimethy-2,3-diphenyl-
• Butane, 2,3-dimethyl-2,3-diphenyl-
• Dicumyl
• Interox CC-DFB
• Perkadox 30
• SALOR-INT L170127-1EA
• 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bisbenzene
• 1,1'-(1,1,2,2-Tetramethylethylene)dibenzene
• DICUMENE
• Benzene, 1,1-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-
• 1,1′-(1,1,2,2-Tetramethylethylen)dibenzol
• (2,3-dimethyl-3-phenylbutan-2-yl)benzene
• 2,3-Dimethyl-2,3-diphenyl butane
• 2,3-diphenyl-2,3-dimethylbutane
• 2,3-diphenylbutane
• Benzene,1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis
• bis-1,1'-(1,2,2,2-tetramethyl-1,2-ethanediyl)-benzene
• Butane,2,3-dimethyl-2,3-diphenyl
• Bicumyl
• alpha,alpha'-Dicumyl
• Bibenzyl, alpha,alpha,alpha
• 2,3-diMethy-2,3-diphenylbutane
• 2,3-Dimethyl-2,3-diphenylbutane
• Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-
• .alpha.,.alpha.'-Dicumyl
• AK113986
• Bibenzyl, .alpha.,.alpha.,.alpha.',.alpha.'-tetramethyl-
• A
• ?2,3-Dimethyl-2,3-diphenylbutane
• Bibenzyl,.alpha.,.alpha.',.alpha.'-tetramethyl-
• P9AUQ66PZS
• A880483
• AKOS015899312
• DTXSID1062043
• HGTUJZTUQFXBIH-UHFFFAOYSA-N
• PD158424
• EC 217-568-2
• MFCD00053713
• HY-W087905
• FT-0687177
• AI3-23740
• CS-0128728
• 1889-67-4
• 2,3DIMETHYL-2,3-DIPHENYLBUTHAN
• 1,1'-(1,1,2,2-Tetramethyl-1,2-ethanediyl)bis[benzene]
• DS-6370
• SB67341
• NSC-34859
• A11645
• SY067156
• BAA88967
• (1,1,2-Trimethyl-2-phenylpropyl)benzene #
• EINECS 217-568-2
• Benzene,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-
• NSC34859
• 1,1,2,2-Tetramethyl-1,2-diphenylethane
• NS00002125
• Butane,3-dimethyl-2,3-diphenyl-
• NSC 34859
• 1,1'-(1,1,2,2-Tetramethyl-1,2-ethandiyl)bis(benzene)
• DTXCID9035967
• DB-003229
• 217-568-2

• MDL： MFCD00053713
• Inchi： 1S/C18H22/c1-17(2,15-11-7-5-8-12-15)18(3,4)16-13-9-6-10-14-16/h5-14H,1-4H3
• InChI Key： HGTUJZTUQFXBIH-UHFFFAOYSA-N
• SMILES： C(C)(C)(C1C=CC=CC=1)C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.17200
• Monoisotopic Mass: 238.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: 白色至黄色 片
• Density: 0.9859 (estimate)
• Melting Point: 90-110 ºC
• Boiling Point: 306.1°C at 760 mmHg
• Flash Point: 142.7 °C
• Refractive Index: 1.5413 (estimate)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 4.94200

2,3-Dimethyl-2,3-diphenylbutane Security Information

• Hazard Statement： H315-H319-H335
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Safety Instruction： S24/25
• RTECS：MV1407370
• Hazardous Material Identification：
• Risk Phrases：R28
• Packing Group：I; II; III
• Safety Term：6.1
• Storage Condition：Cold storage (+4 ° C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,3-Dimethyl-2,3-diphenylbutane

2,3-Dimethyl-2,3-diphenylbutane (CAS No. 1889-67-4): A Comprehensive Overview

2,3-Dimethyl-2,3-diphenylbutane (CAS No. 1889-67-4) is an organic compound with a unique molecular structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is characterized by its rigid, planar structure, which contributes to its stability and reactivity. The molecule consists of a butane backbone with two methyl groups and two phenyl groups attached at the 2 and 3 positions. This arrangement imparts distinctive electronic properties and makes it a valuable compound in both academic research and industrial processes.

The synthesis of 2,3-Dimethyl-2,3-diphenylbutane involves a series of carefully controlled reactions. Recent advancements in catalytic processes have enabled more efficient and selective syntheses of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the molecule's complex framework. These methods not only enhance yield but also reduce the environmental footprint of production processes.

One of the most notable applications of 2,3-Dimethyl-2,3-diphenylbutane is in the field of materials science. Its rigid structure makes it an ideal candidate for use in designing advanced polymers and composites. Recent studies have demonstrated its potential as a building block for high-performance materials with tailored mechanical and thermal properties. For example, incorporating this compound into polymer matrices has been shown to significantly improve tensile strength and thermal stability.

In addition to its role in materials science, 2,3-Dimethyl-2,3-diphenylbutane has found applications in pharmaceutical research. Its unique electronic properties make it a promising candidate for drug design, particularly in the development of small-molecule inhibitors targeting specific protein interactions. Recent research has focused on its ability to modulate enzyme activity, offering new avenues for therapeutic intervention.

The environmental impact of 2,3-Dimethyl-2,3-diphenylbutane is another area of active investigation. While it is not classified as a hazardous substance under current regulations, understanding its fate in natural environments is crucial for sustainable practices. Studies have shown that this compound undergoes slow degradation under aerobic conditions but can persist in anaerobic environments. Efforts are underway to develop bioremediation strategies to mitigate its potential accumulation in ecosystems.

From a chemical synthesis perspective, 2,3-Dimethyl-2,3-diphenylbutane serves as a versatile intermediate in organic chemistry. Its ability to participate in various reaction pathways makes it valuable for constructing more complex molecules with intricate architectures. Recent advancements in asymmetric synthesis have further expanded its utility by enabling the production of enantiomerically enriched derivatives.

In conclusion, 2,3-Dimethyl-2,3-diphenylbutane (CAS No. 1889-67-4) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structural features and versatile reactivity continue to drive innovative research and applications. As our understanding of this compound deepens through ongoing studies, it holds promise for advancing technologies that address pressing challenges in medicine, materials science, and environmental sustainability.